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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631 Get Quote

This technical guide provides a comprehensive overview of the Thermo Scientific™ Dionex™

IonPac™ AS19 column for the analysis of bromate in drinking water. It is intended for

researchers, scientists, and professionals in drug development and water quality analysis who

require detailed information on the methodology, performance, and application of this analytical

column.

The Dionex IonPac AS19 is a high-capacity, hydroxide-selective, anion-exchange column

specifically designed for the determination of trace levels of bromate, a toxic disinfection

byproduct formed during the ozonation of drinking water.[1][2] Its high capacity and selectivity

enable the quantification of bromate at low microgram-per-liter (µg/L) concentrations, even in

complex matrices containing high concentrations of chloride, sulfate, and carbonate.[1][3] This

column meets the performance requirements of U.S. Environmental Protection Agency (EPA)

Methods 300.0 and 300.1.[1][2][3]

Core Principles and Advantages
The AS19 column's stationary phase consists of a novel hyperbranched anion-exchange

condensation polymer electrostatically attached to a wide-pore polymeric substrate.[3] This

unique chemistry provides the high capacity and selectivity necessary for resolving bromate

from other common inorganic anions.

Key advantages of the AS19 column include:
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Trace-Level Bromate Detection: Specifically designed and recommended for the

determination of trace bromate in drinking water matrices.[1]

High Capacity: The 4 x 250 mm column has a capacity of 240 µeq, allowing for the analysis

of samples with varying ionic strengths without pre-treatment.[1][2][3]

Hydroxide Selectivity: Optimized for use with potassium hydroxide (KOH) eluents, which

offer lower background conductivity and noise, leading to improved detection limits

compared to carbonate eluents.[4][5][6]

Compatibility: Can be used with Reagent-Free™ Ion Chromatography (RFIC™) systems for

automated eluent generation, enhancing reproducibility and ease of use.[1][3] It is also

compatible with organic solvents.[1][3]

Temperature Optimization: Column selectivity is optimized for operation at 30 °C, ensuring

reproducible retention times.[1][3]

Data Presentation
Table 1: Dionex IonPac AS19 Column Specifications

Specification Description

Column Type Hydroxide-selective anion-exchange column

Stationary Phase

Novel hyperbranched anion-exchange

condensation polymer on a wide-pore polymeric

substrate[3]

Formats

Analytical (4 x 250 mm, 2 x 250 mm), Capillary

(0.4 x 250 mm), and Guard (4 x 50 mm, 2 x 50

mm, 0.4 x 50 mm)[1][3][7]

Capacity 240 µeq per 4 x 250 mm column[1][2][3]

pH Stability 0 - 14[2]

Maximum Pressure 4000 psi / 276 bar[2]

Recommended Operating Temperature 30 °C[1][3]
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Table 2: Typical Performance Data for Bromate Analysis
Parameter Value Reference

Method Detection Limit (MDL)

with Suppressed Conductivity

0.14 µg/L (with RFIC), 0.16

µg/L (manual eluent)
[8]

MDL with Post-Column

Reaction (Visible Detection)
0.12 µg/L [4]

MDL with Post-Column

Reaction (UV Detection)
0.12 µg/L [9]

Practical Quantitation Limit

(PQL) with Suppressed

Conductivity

1 µg/L [4]

PQL with Post-Column

Reaction (UV Detection)
0.5 µg/L [9]

Typical Injection Volume
10 - 50 µL (4 mm system), 2 -

15 µL (2 mm system)
[10]

Large Loop Injection Volume 250 µL [4]

Experimental Protocols
Protocol 1: Isocratic Analysis of Bromate in Drinking
Water (Based on Thermo Fisher Application Note 168)
This protocol is suitable for the routine analysis of bromate in drinking water samples where

high sensitivity is required.

1. Instrumentation and Consumables:

Ion Chromatograph (IC) system equipped with a suppressed conductivity detector (e.g.,

Thermo Scientific™ Dionex™ ICS-series)

Thermo Scientific™ Dionex™ IonPac™ AS19 Analytical Column (4 x 250 mm)

Thermo Scientific™ Dionex™ IonPac™ AG19 Guard Column (4 x 50 mm)
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Thermo Scientific™ Dionex™ Anion Self-Regenerating Suppressor (ASRS™ 300) or

equivalent

Eluent Generator with a potassium hydroxide (KOH) cartridge for RFIC systems, or manually

prepared 20 mM NaOH/KOH eluent

Autosampler with the capability for the desired injection volume

2. Reagents and Standards:

Deionized (DI) water, Type I, 18.2 MΩ·cm

Potassium hydroxide (KOH) eluent concentrate for eluent generator, or 50% (w/w) sodium

hydroxide (NaOH) for manual preparation

Bromate stock standard, 1000 mg/L

Working standards prepared by serial dilution of the stock standard in DI water

3. Chromatographic Conditions:

Parameter Setting

Eluent 20 mM KOH (isocratic)

Eluent Source Eluent Generator or manually prepared

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 250 µL

Detection Suppressed conductivity

Suppressor
ASRS 300 (4 mm) or equivalent, external water

mode

Suppressor Current 130 mA

Run Time Approximately 15 minutes
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4. Sample Preparation:

For most drinking water samples, no pretreatment is necessary.[1][2][3]

If samples contain high levels of particulates, filter through a 0.45 µm syringe filter before

injection.

For compliance monitoring under EPA methods, specific preservation and holding times must

be followed. For bromate, the holding time is 28 days.[11] For samples containing residual

disinfectants, a quenching agent such as ethylenediamine (EDA) may be required.[11][12]

5. Calibration:

Prepare a series of calibration standards covering the expected concentration range of the

samples. A typical range is from 1 µg/L to 40 µg/L.[4]

Inject the standards and construct a calibration curve by plotting peak area versus

concentration.

6. Data Analysis:

Identify the bromate peak based on its retention time from the standard injections.

Quantify the bromate concentration in the samples using the calibration curve.

Protocol 2: Gradient Analysis for Complex Matrices
For samples with high ionic strength or complex matrices, a gradient elution may be necessary

to achieve optimal separation.

1. Instrumentation and Consumables:

Same as Protocol 1.

2. Reagents and Standards:

Same as Protocol 1.

3. Chromatographic Conditions:
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Parameter Setting

Eluent Potassium Hydroxide (KOH) Gradient

Eluent Program

10 mM KOH from 0 to 5 min, ramp to 45 mM

KOH from 5 to 15 min, hold at 45 mM KOH from

15 to 20 min

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 250 µL

Detection Suppressed conductivity

Suppressor
ASRS 300 (4 mm) or equivalent, external water

mode

Suppressor Current AutoSuppression™ or optimized current

4. Sample Preparation, Calibration, and Data Analysis:

Follow the same procedures as outlined in Protocol 1.

Mandatory Visualization

Drinking Water
Sample

Filtration (if needed)
Preservation (e.g., EDA)

Collection Autosampler
(e.g., 250 µL injection)

Ion Chromatography System Chromatography
Data System

Signal
KOH Eluent

(from RFIC or manual prep)

Results:
Bromate Concentration

Quantification

Click to download full resolution via product page

Caption: Experimental workflow for bromate analysis in drinking water using the AS19 column.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1667631?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deionized Water

IC Pump

Eluent Generator
Cartridge (EGC-KOH)

Continuously Regenerated
Trap Column (CR-TC)

Injection Valve

AS19 Column

Suppressor
(e.g., ASRS 300)

Conductivity
Detector

Waste

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667631?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical diagram of a Reagent-Free Ion Chromatography (RFIC) system for bromate

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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